N-(4-methyl-2-pyrimidinyl)cyclopropanecarboxamide

• Molecular Formula: C9H11N3O
• Molecular Weight: 177.2 g/mol
• IUPAC Name: N-(4-methylpyrimidin-2-yl)cyclopropanecarboxamide
• InChI: InChI=1S/C9H11N3O/c1-6-4-5-10-9(11-6)12-8(13)7-2-3-7/h4-5,7H,2-3H2,1H3,(H,10,11,12,13)
• InChI Key: DJHLLLMKFUPTMB-UHFFFAOYSA-N
• SMILES: CC1=NC(=NC=C1)NC(=O)C2CC2

Description

N-(4-methyl-2-pyrimidinyl)cyclopropanecarboxamide, also known as CPP or CPPene, is a chemical compound that has been studied for its potential use in cancer treatment. CPPene is a derivative of the naturally occurring compound, pyrimidine, and has been shown to have anti-tumor properties.

Mechanism of Action

N-(4-methyl-2-pyrimidinyl)cyclopropanecarboxamideene works by inhibiting the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the synthesis of DNA. By inhibiting DHODH, N-(4-methyl-2-pyrimidinyl)cyclopropanecarboxamideene disrupts the synthesis of DNA, leading to cell death in cancer cells.
Biochemical and Physiological Effects
N-(4-methyl-2-pyrimidinyl)cyclopropanecarboxamideene has been shown to have low toxicity in normal cells, making it a promising candidate for cancer treatment. It has also been shown to have anti-inflammatory properties, which may contribute to its anti-tumor effects.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-methyl-2-pyrimidinyl)cyclopropanecarboxamideene is its low toxicity in normal cells, which makes it a promising candidate for cancer treatment. However, its mechanism of action is not fully understood, and more research is needed to determine its full potential as a cancer therapy.

Future Directions

1. Investigating the mechanism of action of N-(4-methyl-2-pyrimidinyl)cyclopropanecarboxamideene in more detail to better understand its anti-tumor properties.
2. Developing more efficient synthesis methods for N-(4-methyl-2-pyrimidinyl)cyclopropanecarboxamideene to make it more accessible for research and potential clinical use.
3. Conducting preclinical studies to determine the efficacy of N-(4-methyl-2-pyrimidinyl)cyclopropanecarboxamideene in animal models of cancer.
4. Exploring the potential use of N-(4-methyl-2-pyrimidinyl)cyclopropanecarboxamideene in combination with other cancer therapies to improve treatment outcomes.
5. Investigating the potential use of N-(4-methyl-2-pyrimidinyl)cyclopropanecarboxamideene in other diseases, such as autoimmune disorders, where DHODH plays a role in disease progression.

Synthesis Methods

N-(4-methyl-2-pyrimidinyl)cyclopropanecarboxamideene can be synthesized through a multi-step process starting with the reaction of 4-methyl-2-pyrimidinylamine with ethyl 2-bromoacetate. The resulting compound is then reacted with sodium methoxide to form the cyclopropanecarboxamide ring.

Scientific Research Applications

N-(4-methyl-2-pyrimidinyl)cyclopropanecarboxamideene has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. N-(4-methyl-2-pyrimidinyl)cyclopropanecarboxamideene works by inducing apoptosis, or programmed cell death, in cancer cells.